4-benzoylphenyl 3,4-dimethoxybenzoate

• IUPAC Name: (4-benzoylphenyl) 3,4-dimethoxybenzoate
• InChI: InChI=1S/C22H18O5/c1-25-19-13-10-17(14-20(19)26-2)22(24)27-18-11-8-16(9-12-18)21(23)15-6-4-3-5-7-15/h3-14H,1-2H3
• InChI Key: UOEQDQVMJOZPKP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)OC2=CC=C(C=C2)C(=O)C3=CC=CC=C3)OC
• Molecular Formula: C22H18O5
• Molecular Weight: 362.4 g/mol

Description

4-benzoylphenyl 3,4-dimethoxybenzoate, also known as benzocaine, is a local anesthetic commonly used in medical and dental procedures. It is a white, crystalline powder that is soluble in water and alcohol. Benzocaine is a widely used anesthetic due to its fast-acting and long-lasting effects.

Mechanism of Action

Benzocaine works by blocking the transmission of nerve impulses from the affected area to the brain. It does this by inhibiting the function of voltage-gated sodium channels, which are responsible for the initiation and propagation of action potentials in neurons. By blocking these channels, 4-benzoylphenyl 3,4-dimethoxybenzoate prevents the generation and propagation of nerve impulses, leading to numbness and reduced pain perception.
Biochemical and Physiological Effects:
Benzocaine has been shown to have minimal systemic toxicity and is generally well-tolerated by patients. However, it can cause local irritation, allergic reactions, and methemoglobinemia (a condition where the blood is unable to transport oxygen effectively). Benzocaine can also interfere with the accuracy of certain laboratory tests, such as those used to measure blood glucose levels.

Advantages and Limitations for Lab Experiments

Benzocaine is a widely used local anesthetic due to its fast-acting and long-lasting effects. It is also relatively safe and has minimal systemic toxicity. However, 4-benzoylphenyl 3,4-dimethoxybenzoate can interfere with the accuracy of certain laboratory tests, which can be a limitation in some experiments.

Future Directions

There are several future directions for the use of 4-benzoylphenyl 3,4-dimethoxybenzoate in scientific research. One area of interest is the development of new formulations and delivery methods that can improve the efficacy and safety of 4-benzoylphenyl 3,4-dimethoxybenzoate. Another area of research is the investigation of the effects of 4-benzoylphenyl 3,4-dimethoxybenzoate on different types of neurons and its potential use in treating neurological disorders. Additionally, 4-benzoylphenyl 3,4-dimethoxybenzoate can be used as a tool to study the permeability and absorption of drugs across biological membranes, which can be useful in drug development and delivery.

Scientific Research Applications

Benzocaine is commonly used in scientific research as a local anesthetic to numb tissues and reduce pain during animal experiments. It is also used as a model drug to study the permeability and absorption of drugs across biological membranes. Benzocaine has been used in various studies to investigate the effects of anesthetics on the nervous system, pain perception, and drug metabolism.